Cas no 137234-73-2 (4-ethyl-3-fluoropyridine)
4-Ethyl-3-fluoropyridine is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. The presence of both ethyl and fluorine substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules. The fluorine atom contributes to improved metabolic stability and bioavailability in drug development, while the ethyl group offers steric and electronic modulation. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it requires proper handling due to its reactive nature.
4-ethyl-3-fluoropyridine structure
Product Name:4-ethyl-3-fluoropyridine
CAS No:137234-73-2
MF:C7H8FN
MW:125.143525123596
MDL:MFCD08458319
CID:1037978
PubChem ID:17941270
Update Time:2025-06-07
4-ethyl-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-3-fluoro-Pyridine
- 4-Ethyl-3-fluoropyridine
- 4-Ethyl-3-fluoropyridine
- Pyridine,4-ethyl-3-fluoro
- Pyridine, 4-ethyl-3-fluoro-
- 4-Ethyl-5-fluoropyridine
- DB-381141
- A1-30448
- EN300-3402223
- 137234-73-2
- AKOS005063656
- SB53747
- SCHEMBL805499
- DB-028865
- Pyridine, 4-ethyl-3-fluoro- (9CI)
- CS-0216117
- XYQUZSHKFDJKBF-UHFFFAOYSA-N
- DTXSID70591677
- A886542
- 4-ethyl-3-fluoropyridine
-
- MDL： MFCD08458319
- Inchi： 1S/C7H8FN/c1-2-6-3-4-9-5-7(6)8/h3-5H,2H2,1H3
- InChI Key： XYQUZSHKFDJKBF-UHFFFAOYSA-N
- SMILES： FC1C=NC=CC=1CC
Computed Properties
- Exact Mass: 125.06400
- Monoisotopic Mass: 125.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 1.78310
4-ethyl-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029183738-5g |
4-Ethyl-3-fluoropyridine |
137234-73-2 | 95% | 5g |
1,035.15 USD | 2021-06-01 | |
| Alichem | A029183738-10g |
4-Ethyl-3-fluoropyridine |
137234-73-2 | 95% | 10g |
1,393.60 USD | 2021-06-01 | |
| Alichem | A029183738-25g |
4-Ethyl-3-fluoropyridine |
137234-73-2 | 95% | 25g |
2,556.72 USD | 2021-06-01 | |
| Chemenu | CM173055-5g |
4-Ethyl-3-fluoropyridine |
137234-73-2 | 95% | 5g |
$819 | 2021-08-05 | |
| Chemenu | CM173055-1g |
4-Ethyl-3-fluoropyridine |
137234-73-2 | 95% | 1g |
$1409 | 2022-06-13 | |
| Matrix Scientific | 224970-1g |
4-Ethyl-3-fluoropyridine, 95% |
137234-73-2 | 95% | 1g |
$1073.00 | 2023-09-06 | |
| Matrix Scientific | 224970-2.500g |
4-Ethyl-3-fluoropyridine, 95% |
137234-73-2 | 95% | 2.500g |
$1733.00 | 2023-09-06 | |
| Enamine | EN300-3402223-0.05g |
4-ethyl-3-fluoropyridine |
137234-73-2 | 95.0% | 0.05g |
$238.0 | 2025-03-18 | |
| Enamine | EN300-3402223-0.1g |
4-ethyl-3-fluoropyridine |
137234-73-2 | 95.0% | 0.1g |
$355.0 | 2025-03-18 | |
| Enamine | EN300-3402223-0.25g |
4-ethyl-3-fluoropyridine |
137234-73-2 | 95.0% | 0.25g |
$509.0 | 2025-03-18 |
4-ethyl-3-fluoropyridine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
137234-73-2 (4-ethyl-3-fluoropyridine) Related Products
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